Cas no 14716-92-8 (3-propyl-1,2-oxazole-5-carboxylic acid)
14716-92-8 structure
Product Name:3-propyl-1,2-oxazole-5-carboxylic acid
CAS No:14716-92-8
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD09701733
CID:120604
PubChem ID:20072746
Update Time:2025-04-18
3-propyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Propylisoxazole-5-carboxylic acid
- 3-Propyl-isoxazole-5-carboxylic acid
- 5-Isoxazolecarboxylicacid, 3-propyl-
- 3-(n-Propyl)-5-carboxy-isoxazol
- ALBB-009882
- CTK0H1931
- SBB025167
- SureCN2530338
- 3-propyl-1,2-oxazole-5-carboxylic acid
- 5-Isoxazolecarboxylicacid,3-propyl-(8CI)
- Z1198221226
- DTXSID00602149
- LS-03312
- CS-0446777
- JHEZCMNYXDKGTQ-UHFFFAOYSA-N
- 3-PROPYL-5-ISOXAZOLECARBOXYLIC ACID
- 5-Isoxazolecarboxylic acid, 3-propyl-
- SCHEMBL2530338
- 3-Propylisoxazole-5-carboxylicacid
- 3-Propyl-isoxazole-5-carboxylicacid
- 14716-92-8
- MFCD09701733
- AKOS000302556
- EN300-92649
- STK352108
-
- MDL: MFCD09701733
- Inchi: 1S/C7H9NO3/c1-2-3-5-4-6(7(9)10)11-8-5/h4H,2-3H2,1H3,(H,9,10)
- InChI Key: JHEZCMNYXDKGTQ-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CC(CCC)=N1
Computed Properties
- Exact Mass: 155.05827
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 321.5±30.0 °C at 760 mmHg
- Flash Point: 148.2±24.6 °C
- PSA: 63.33
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-propyl-1,2-oxazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-propyl-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 059286-1g |
3-Propyl-isoxazole-5-carboxylic acid |
14716-92-8 | 95% | 1g |
£210.00 | 2022-02-28 | |
| Fluorochem | 059286-5g |
3-Propyl-isoxazole-5-carboxylic acid |
14716-92-8 | 95% | 5g |
£591.00 | 2022-02-28 | |
| abcr | AB267381-250 mg |
3-Propylisoxazole-5-carboxylic acid; 95% |
14716-92-8 | 250MG |
€176.40 | 2022-03-03 | ||
| abcr | AB267381-500 mg |
3-Propylisoxazole-5-carboxylic acid; 95% |
14716-92-8 | 500MG |
€209.50 | 2022-03-03 | ||
| abcr | AB267381-1 g |
3-Propylisoxazole-5-carboxylic acid; 95% |
14716-92-8 | 1g |
€231.60 | 2022-03-03 | ||
| abcr | AB267381-5 g |
3-Propylisoxazole-5-carboxylic acid; 95% |
14716-92-8 | 5g |
€519.80 | 2022-03-03 | ||
| abcr | AB267381-10 g |
3-Propylisoxazole-5-carboxylic acid; 95% |
14716-92-8 | 10g |
€819.00 | 2022-03-03 | ||
| Chemenu | CM304804-1g |
3-Propylisoxazole-5-carboxylic acid |
14716-92-8 | 95% | 1g |
$*** | 2023-03-30 | |
| TRC | B524168-25mg |
3-propylisoxazole-5-carboxylic acid |
14716-92-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B524168-50mg |
3-propylisoxazole-5-carboxylic acid |
14716-92-8 | 50mg |
$ 95.00 | 2022-06-07 |
3-propyl-1,2-oxazole-5-carboxylic acid Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
14716-92-8 (3-propyl-1,2-oxazole-5-carboxylic acid) Related Products
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